Cas no 24699-48-7 (Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl-)
24699-48-7 structure
Product Name:Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl-
CAS No:24699-48-7
MF:C12H20NO
MW:194.293303489685
CID:259241
PubChem ID:193050
Update Time:2025-04-19
Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl-
- 3-(3-hydroxyphenyl)propyl-trimethylazanium
- 3-(3-Hydroxyphenyl)-N,N,N-trimethylpropan-1-aminium
- 24699-48-7
- 3-(3-Hydroxyphenyl)propyltrimethylammonium
- 3-Hydroxy-N,N,N-trimethylbenzenepropanaminium
- 3-(m-Hydroxyphenyl)propyltrimethylammonium
- DTXSID50179437
-
- Inchi: 1S/C12H19NO/c1-13(2,3)9-5-7-11-6-4-8-12(14)10-11/h4,6,8,10H,5,7,9H2,1-3H3/p+1
- InChI Key: HXRAFUHPPAVMQN-UHFFFAOYSA-O
- SMILES: OC1=CC=CC(=C1)CCC[N+](C)(C)C
Computed Properties
- Exact Mass: 194.1546
- Monoisotopic Mass: 194.154
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 20.23
Benzenepropanaminium,3-hydroxy-N,N,N-trimethyl- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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